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Introduction

Aluminum formate, AI(HCOO)s (ALF), is a metal-organic framework (MOF) that has
demonstrated significant potential for carbon dioxide (COz) capture.[1][2][3] Its primary
advantages lie in its simple composition from earth-abundant materials—aluminum hydroxide
and formic acid—making it a cost-effective and scalable option for post-combustion CO2
capture.[1][2][3][4] ALF exhibits high selectivity for CO2z over nitrogen (Nz), a crucial
characteristic for capturing CO:z from flue gas streams, which are predominantly composed of
nitrogen.[1][3] This document provides detailed experimental protocols for the synthesis of ALF
and its application in CO:z capture, along with a summary of its performance data.

Data Presentation

The CO:2 capture performance of aluminum formate is summarized in the tables below. These
values are derived from gas adsorption and breakthrough measurements.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1211560?utm_src=pdf-interest
https://www.benchchem.com/product/b1211560?utm_src=pdf-body
http://carepapers.s3.amazonaws.com/2022/sciadv.ade1473.pdf
https://www.freethink.com/energy/carbon-capture-aluminum-formate
https://pmc.ncbi.nlm.nih.gov/articles/PMC10942769/
http://carepapers.s3.amazonaws.com/2022/sciadv.ade1473.pdf
https://www.freethink.com/energy/carbon-capture-aluminum-formate
https://pmc.ncbi.nlm.nih.gov/articles/PMC10942769/
https://www.eurekalert.org/news-releases/969468
http://carepapers.s3.amazonaws.com/2022/sciadv.ade1473.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10942769/
https://www.benchchem.com/product/b1211560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Parameter Value Conditions Reference

323 K, 15/85 CO2/N2
CO2 Uptake 0.80(1) mmol/g ) [1]
mixed gas

o 323 K, 15/85 CO2/N2
CO2/N2 Selectivity 75(21) ) [1]
mixed gas

Brunauer-Emmett-
Teller (BET) Surface 588 + 8 m2/g - [1][3]
Area

COz Capture

Condition . Notes Reference
Capacity
. ] Effective separation of
Dry Conditions High [1][3]
COz2 from Na.

ALF is sensitive to
moisture, which can
lead to a decrease in
N ] performance. A drying
Wet Conditions Reduced Capacity [1]
step for the flue gas
may be required for

optimal performance.

[1]5]

Experimental Protocols
I. Synthesis of Aluminum Formate (ALF)

This protocol describes the reflux synthesis method for producing ALF powder.
Materials:
e Aluminum hydroxide (Al(OH)3)

e Formic acid (HCOOH)
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o Ethanol

e 250-ml three-neck round-bottom flask

o Reflux condenser

e Heating mantle

e Centrifuge

e Vacuum filtration apparatus

Procedure:

Combine 1.2 g (0.015 mol) of aluminum hydroxide with 100 ml of formic acid in a 250-ml
three-neck round-bottom flask.[3]

o Set up the flask for reflux and heat the mixture to 100°C (373 K) for 48 hours.[3]
 After the reaction is complete, allow the mixture to cool to room temperature.

o Separate the solid product from the excess formic acid by centrifugation.[3]

e Wash the white solid product thoroughly with a copious amount of ethanol.[3]

o Collect the product by vacuum filtration.[3]

» Air-dry the sample to obtain the final product, referred to as as-made AI(HCOO)s. The yield is
typically around 95%.[3]

Il. Activation of Aluminum Formate

Activation is necessary to remove guest molecules from the pores of the as-made ALF.
Procedure:

e Vacuum Activation: Heat the as-made AI(HCOO)s in a vacuum oven at a temperature
between 373 and 403 K.
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o Thermal Activation: Alternatively, heat the material to approximately 473 K in air at ambient
pressure.[3]

lll. CO2 Capture Experimental Setup: Breakthrough
Measurements

This protocol outlines the procedure for evaluating the CO2z capture performance of ALF using
a custom-built breakthrough apparatus.

Equipment:

Gas cylinders: Ar (99.95%), 15/85 CO2/N2 mixed gas, N2 (99.95%), He (99.95%)

Stainless-steel column (4 cm long, 0.3 cm internal diameter)

Metal mesh and cotton wool

Glass fiber heating tape

Mass flow controllers

Gas analyzer (e.g., mass spectrometer)
Procedure:

¢ Pack the stainless-steel column with the activated ALF powder. Place metal mesh and cotton
wool at both ends of the column to prevent the powder from contaminating the system.[1][3]

o Use a glass fiber heating tape to control the temperature of the column for activation,
regeneration, and the breakthrough experiment.[1][3]

o Activation/Regeneration: Before the experiment, activate the packed column by heating it
under a flow of inert gas (e.g., Ar or He) to remove any adsorbed species. A typical
degassing temperature is 353 K.[1]

e Adsorption:

o Set the column temperature to the desired experimental temperature (e.g., 323 K).[1]
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o Introduce the 15/85 CO2/N2 mixed gas stream through the column at a controlled flow
rate.

o Continuously monitor the composition of the gas exiting the column using a gas analyzer.

o Breakthrough: The breakthrough point is reached when the concentration of CO: at the
outlet starts to increase significantly, indicating that the adsorbent is becoming saturated.

o Data Analysis: The breakthrough curve (a plot of outlet CO2 concentration versus time) is
used to calculate the CO:2 uptake capacity of the material.[1]

IV. Regeneration of Aluminum Formate

ALF can be regenerated for multiple cycles of CO:z capture.
Procedure:

o After COz2 saturation, stop the flow of the mixed gas.

e Purge the column with an inert gas (e.g., N2 or Ar).

 Increase the temperature of the column to the degassing temperature (e.g., 353 K) to
release the adsorbed CO-2.[1]

e Cool the column back to the adsorption temperature for the next cycle. Thermogravimetric
analysis has shown stable performance for at least 130 cycles with degassing at 353 K and
adsorption at 313 K.[1][3]

Visualizations
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11 CO2 Capture & Regeneration
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Caption: Experimental workflow for CO2 capture using aluminum formate.
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Caption: Logical relationships in ALF-based CO2 capture.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1211560?utm_src=pdf-body-img
https://www.benchchem.com/product/b1211560?utm_src=pdf-body
https://www.benchchem.com/product/b1211560?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. carepapers.s3.amazonaws.com [carepapers.s3.amazonaws.com]

2. freethink.com [freethink.com]

3. Aluminum formate, AI(HCOOQO)3: An earth-abundant, scalable, and highly selective material
for CO2 capture - PMC [pmc.ncbi.nlm.nih.gov]

e 4. This simple material could scrub carbon dioxide from power plant smokestacks |
EurekAlert! [eurekalert.org]

e 5. Aluminum Formate: A Cheap Post-Combustion Carbon Capture Solution [ccus-expo.com]

 To cite this document: BenchChem. [Application Notes and Protocols for CO2 Capture Using
Aluminum Formate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211560#experimental-setup-for-co2-capture-using-
aluminum-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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